Cas no 843608-53-7 ((1R)-1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine)

(1R)-1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine structure

843608-53-7 structure

Product Name:(1R)-1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine

CAS No:843608-53-7

MF:C₈H₇BrF₃N

MW:254.047091722488

MDL:MFCD07776433

CID:892808

PubChem ID:11369796

Update Time:2024-10-26

(1R)-1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

- (R)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine
- (R)-1-(4-Bromo-phenyl)-2,2,2-trifluoro-ethylamine
- SCHEMBL4509253
- (R)-1-(4-Bromophenyl)-2,2,2-trifluoroethylamine
- DTXSID20463855
- (1R)-1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine
- (R)-1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine
- (1R)-1-(4-BROMOPHENYL)-2,2,2-TRIFLUOROETHANAMINE
- CS-0089736
- AKOS015925678
- DS-3979
- A864141
- 843608-53-7
- MFCD07374594
- AKOS015917032
- (R)-1-(4-BROMOPHENYL)-2,2,2-TRIFLUOROETHANAMINE HCl
- (αR)-4-Bromo-α-(trifluoromethyl)benzenemethanamine (ACI)
- DB-336199
- MDL： MFCD07776433
- Inchi： 1S/C8H7BrF3N/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7H,13H2/t7-/m1/s1
- InChI Key： ZUFCCCNTJRQNCF-SSDOTTSWSA-N
- SMILES： [C@H](C1C=CC(Br)=CC=1)(N)C(F)(F)F

Computed Properties

Exact Mass: 252.97140g/mol
Monoisotopic Mass: 252.97140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26Å²

(1R)-1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0644-1g	(R)-1-(4-Bromo-phenyl)-2,2,2-trifluoro-ethylamine	843608-53-7	97%	1g	4223.25CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0644-5g	(R)-1-(4-Bromo-phenyl)-2,2,2-trifluoro-ethylamine	843608-53-7	97%	5g	16893CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0644-500mg	(R)-1-(4-Bromo-phenyl)-2,2,2-trifluoro-ethylamine	843608-53-7	97%	500mg	2535.65CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0644-250mg	(R)-1-(4-Bromo-phenyl)-2,2,2-trifluoro-ethylamine	843608-53-7	97%	250mg	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0644-100mg	(R)-1-(4-Bromo-phenyl)-2,2,2-trifluoro-ethylamine	843608-53-7	97%	100mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0644-50mg	(R)-1-(4-Bromo-phenyl)-2,2,2-trifluoro-ethylamine	843608-53-7	97%	50mg	1060.05CNY	2021-05-07
Alichem	A019114490-5g	(R)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine	843608-53-7	95%	5g	$1066.00	2023-08-31
Alichem	A019114490-10g	(R)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine	843608-53-7	95%	10g	$1312.50	2023-08-31
Alichem	A019114490-25g	(R)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine	843608-53-7	95%	25g	$2385.00	2023-08-31
Fluorochem	229406-250mg	R)-1-(4-Bromophenyl)-2,2,2-trifluoroethanamine	843608-53-7	95%	250mg	￡88.00	2022-02-28

(1R)-1-(4-bromophenyl)-2,2,2-trifluoroethan-1-amine Production Method

Production Method 1

1961243-05-9

843608-53-7

Reaction Conditions

1.1 Reagents: Hydrogen , Hydrochloric acid Catalysts: Palladium Solvents: Diethyl ether , Tetrahydrofuran ; 3 h, 15 bar, 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

Synthesis of chiral trifluoromethyl benzylamines by heterogeneous catalytic reductive amination

Dasgupta, Sujaya; et al, Topics in Catalysis, 2016, 59(13-14), 1207-1213

Production Method 2

1961242-96-5

843608-53-7

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran ; 36 h, 30 bar, rt
1.2 Reagents: Hydrogen , Hydrochloric acid Solvents: Diethyl ether ; 3 h, 15 bar, 70 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

Synthesis of chiral trifluoromethyl benzylamines by heterogeneous catalytic reductive amination

Dasgupta, Sujaya; et al, Topics in Catalysis, 2016, 59(13-14), 1207-1213

Production Method 3

3886-69-9

16184-89-7

843608-53-7

Reaction Conditions

1.1 20 - 50 min, 175 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran ; 36 h, 30 bar, rt
2.2 Reagents: Hydrogen , Hydrochloric acid Solvents: Diethyl ether ; 3 h, 15 bar, 70 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ; neutralized

Reference

Synthesis of chiral trifluoromethyl benzylamines by heterogeneous catalytic reductive amination

Dasgupta, Sujaya; et al, Topics in Catalysis, 2016, 59(13-14), 1207-1213